Cas no 2060033-97-6 (8-fluoro-5-methylisoquinoline)

• Product Name: 8-fluoro-5-methylisoquinoline
• CAS No: 2060033-97-6
• MF: C₁₀H₈FN
• MW: 161.175625801086
• MDL: MFCD30477788
• CID: 5222191
• PubChem ID: 57749925
• Update Time: 2025-05-24

8-fluoro-5-methylisoquinoline Chemical and Physical Properties

Names and Identifiers

• 8-fluoro-5-methylisoquinoline
• Isoquinoline, 8-fluoro-5-methyl-

• MDL： MFCD30477788
• Inchi： 1S/C10H8FN/c1-7-2-3-10(11)9-6-12-5-4-8(7)9/h2-6H,1H3
• InChI Key： IXKBAENFDWJMNC-UHFFFAOYSA-N
• SMILES： C1C2=C(C(C)=CC=C2F)C=CN=1

Computed Properties

• Exact Mass: 161.064077422g/mol
• Monoisotopic Mass: 161.064077422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives

Additional information on 8-fluoro-5-methylisoquinoline

8-Fluoro-5-Methylisoquinoline (CAS No. 2060033-97-6)

The compound 8-fluoro-5-methylisoquinoline, with the CAS registry number 2060033-97-6, is a heterocyclic aromatic compound belonging to the isoquinoline family. Isoquinolines are a class of organic compounds characterized by a bicyclic structure consisting of a benzene ring fused to a pyridine ring. The substitution pattern in this compound includes a fluorine atom at the 8-position and a methyl group at the 5-position, which imparts unique chemical and physical properties to the molecule.

Recent studies have highlighted the potential of 8-fluoro-5-methylisoquinoline in various fields, particularly in drug discovery and materials science. Its structure makes it an interesting candidate for exploring biological activities, such as anti-inflammatory, antioxidant, and antimicrobial properties. Researchers have also investigated its role as a precursor in the synthesis of more complex heterocyclic compounds, which are valuable in pharmaceutical applications.

The synthesis of 8-fluoro-5-methylisoquinoline typically involves multi-step organic reactions, often starting from simpler precursors like o-fluorobenzaldehyde and appropriate amine derivatives. The process may include Friedlander-type cyclizations or other methods to achieve the desired isoquinoline skeleton with precise substitution patterns. The optimization of reaction conditions, such as temperature, solvent, and catalysts, is crucial to ensure high yields and purity of the final product.

In terms of physical properties, 8-fluoro-5-methylisoquinoline is known for its high stability under normal conditions. Its solubility in common organic solvents varies depending on the substituents, with the fluorine atom contributing to increased polarity and the methyl group enhancing lipophilicity. These properties make it suitable for various applications where controlled solubility is essential.

Recent advancements in computational chemistry have enabled detailed studies of the electronic structure and reactivity of 8-fluoro-5-methylisoquinoline. Quantum mechanical calculations have provided insights into its frontier molecular orbitals, which are critical for understanding its reactivity in different chemical environments. These studies have also facilitated the design of novel derivatives with enhanced bioavailability and efficacy.

The application of 8-fluoro-5-methylisoquinoline extends beyond traditional pharmaceuticals. Its use in materials science has been explored for applications such as nonlinear optics and electronic devices. The compound's ability to form stable coordination complexes with metal ions has opened new avenues for catalysis and sensor development.

In conclusion, 8-fluoro-5-methylisoquinoline (CAS No. 2060033-97-6) is a versatile compound with significant potential across multiple disciplines. Its unique chemical structure, combined with recent research advancements, positions it as a valuable tool in drug discovery, materials science, and beyond. Continued exploration into its properties and applications is expected to yield further breakthroughs in these fields.